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Compound of Interest

Compound Name: 2,5-Dimethyl-1,4-dithiane-2,5-diol

Cat. No.: B036285

An In-depth Technical Guide to the Safety and Hazards of 2,5-Dimethyl-1,4-dithiane-2,5-diol
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is compiled from publicly available safety data. It is not a substitute for a formal risk
assessment. Always consult the most current Safety Data Sheet (SDS) from your supplier and
adhere to all institutional and regulatory safety protocols.

Executive Summary

2,5-Dimethyl-1,4-dithiane-2,5-diol (CAS No: 55704-78-4) is a dithiane compound used as a
flavoring agent in the food industry.[1] While it has been evaluated for safety in this context,
understanding its inherent chemical and toxicological properties is crucial for safe handling and
use in research and development. This guide provides a consolidated overview of its known
hazards, physical and chemical properties, and available toxicological data. Due to the limited
public availability of in-depth toxicological studies, data for the closely related analog, 1,4-
Dithiane-2,5-diol, is included for comparative purposes where relevant.

Chemical and Physical Properties

The fundamental physical and chemical characteristics of a compound are critical for predicting
its behavior and for designing safe handling and storage procedures.
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Property Value Source Citation
Molecular Formula CeH1202S:2 [1]
Molecular Weight 180.29 g/mol [2]
Appearance White crystalline solid [1]
Melting Point 81.00 to 83.00 °C [1]
- , 326.00 to 327.00 °C at 760.00
Boiling Point [1]
mm Hg
- Slightly soluble in water;
Solubility ) [1]
soluble in alcohol
Meaty dithiane, 1-
Synonyms [2]

Mercaptopropanone (dimer)

Hazard Identification and Classification

Based on aggregated GHS data, 2,5-Dimethyl-1,4-dithiane-2,5-diol is classified as harmful if

swallowed. The closely related compound, 1,4-Dithiane-2,5-diol, exhibits more severe hazard

classifications, which should be considered for a conservative risk assessment.

GHS Classification

Compound

GHS Hazard Code

Hazard Statement

2,5-Dimethyl-1,4-dithiane-2,5-
diol

H302

Harmful if swallowed[1]

1,4-Dithiane-2,5-diol (Analog)

H301

Toxic if swallowed

May cause an allergic skin

H317 )

reaction[3]
H318 Causes serious eye damage[3]
H330 Fatal if inhaled

Very toxic to aquatic life with
H410

long lasting effects[4]
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Precautionary Statements & First Aid

Standard precautionary measures should be followed to minimize exposure.

Precautionary Code

Description

Wash face, hands and any exposed skin

P264 _

thoroughly after handling.[5]

Do not eat, drink or smoke when using this
P270

product.[5]
280 Wear protective gloves/protective clothing/eye

protection/face protection.

P301 + P310/P317

IF SWALLOWED: Immediately call a POISON
CENTER or doctor/physician. For H302, call a
POISON CENTER or doctor if you feel unwell.

[1]

P302 + P352

IF ON SKIN: Wash with plenty of soap and

water.[5]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Toxicological Data

Detailed toxicological studies for 2,5-Dimethyl-1,4-dithiane-2,5-diol are not extensively
available in the public domain. The Joint FAO/WHO Expert Committee on Food Additives
(JECFA) has evaluated it as a flavoring agent and concluded "No safety concern at current

levels of intake when used as a flavouring agent".[3][6] However, for handling in a research

context, acute toxicity data from its analog, 1,4-Dithiane-2,5-diol, provides valuable insight.
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) Source
Parameter Species Route Value Remarks o
Citation
For 1,4-
200 - 2000 o
LD50 (Oral) Rat Oral Dithiane-2,5- [7]
mg/kg )
diol
For 1,4-
LC50 ) 0.44 - 0.522 o
) Rat Inhalation Dithiane-2,5- [7]
(Inhalation) mg/L (4 h) )
diol
May cause
) o For 1,4-
Skin sensitization o
o - Dermal ) Dithiane-2,5- [7]
Sensitization by skin )
diol
contact
Risk of
) For 1,4-
o serious o
Eye Irritation - Ocular Dithiane-2,5- [7]
damage to )
diol
eyes

Experimental Protocols

Detailed experimental methodologies for the toxicological endpoints listed above are not
provided in the publicly available safety summaries and literature. These studies are typically
conducted according to standardized OECD or EPA guidelines. For instance, an acute oral
toxicity study (providing an LD50 value) would generally follow a protocol similar to OECD
Guideline 420, 423, or 425 (Acute Oral Toxicity). These methods involve administering the
substance to fasted animals (usually rats) and observing them for a defined period (e.g., 14
days) for signs of toxicity and mortality.

Chemical Hazard Assessment Workflow

The process of assessing and managing the risks associated with a chemical like 2,5-
Dimethyl-1,4-dithiane-2,5-diol can be visualized as a logical workflow. This ensures that all
aspects of the chemical's hazard profile are considered, and appropriate control measures are
implemented.
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1. Hazard Identification

Identify Chemical
(2,5-Dimethyl-1,4-dithiane-2,5-diol)

Gather Data
(SDS, PubChem, Literature)

2. Hazard Chpracterization

Physical/Chemical Hazards
(e.g., Combustibility)

Health Hazards
(Acute Toxicity, Sensitization)

3. Exposure|Assessment

Identify Routes of Exposure
(Inhalation, Dermal, Ingestion)

Define Use Scenarios
(Weighing, Dissolving, Reaction)

4. Risk Characterization & Control

Characterize Risk
(Likelihood & Severity)

Implement Controls

(Fume Hood, PPE, SOPs)

Review & Document

Click to download full resolution via product page

Caption: Workflow for Chemical Hazard Assessment and Management.
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Handling and Storage

To ensure safety, the following handling and storage procedures are recommended:

Engineering Controls: Use only under a chemical fume hood to avoid inhalation of dust.[5]
Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[5]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tight-sealing safety goggles.

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter.

[5]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5] For
maintaining product quality, refrigeration is recommended.

Incompatible Materials: Avoid contact with acids, bases, and strong oxidizing agents.[7]

Stability and Reactivity

Reactivity: No hazardous reactions are reported under normal processing.

Chemical Stability: The substance is stable under recommended storage conditions, though
exposure to moisture and air should be avoided.[7]

Hazardous Decomposition Products: Thermal decomposition can lead to the release of
irritating gases and vapors, including carbon monoxide, carbon dioxide, and sulfur oxides.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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